1-(indolin-1-yl)-2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)ethanone

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]ethanone
• InChI: InChI=1S/C23H22N4O2/c1-15(2)22-24-25-23(29-22)20-13-17-8-4-6-10-19(17)27(20)14-21(28)26-12-11-16-7-3-5-9-18(16)26/h3-10,13,15H,11-12,14H2,1-2H3
• InChI Key: URMJCLPNTIMVLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)N4CCC5=CC=CC=C54
• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol

Description

1-(indolin-1-yl)-2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)ethanone is a chemical compound that has been gaining attention from researchers due to its potential applications in scientific research. This compound is commonly referred to as IIOE and has been found to have various biochemical and physiological effects. The purpose of

Mechanism of Action

Target of Action

The primary target of this compound is α-glucosidase , an enzyme that plays a crucial role in regulating blood glucose by breaking down oligosaccharides and disaccharides to α-glucose .

Mode of Action

This compound acts as a non-competitive inhibitor of α-glucosidase . This means it binds to a site on the enzyme other than the active site, changing the enzyme’s shape and preventing it from effectively catalyzing its reaction.

Biochemical Pathways

By inhibiting α-glucosidase, the compound interferes with the breakdown of carbohydrates into glucose in the digestive tract. This results in a slower and lower rise in blood glucose following meals, which can be beneficial in the management of certain conditions such as type 2 diabetes .

Pharmacokinetics

The compound’s molecular weight (1612 g/mol) and estimated boiling point (28751°C) suggest it may have favorable bioavailability .

Result of Action

The inhibition of α-glucosidase by this compound can lead to a reduction in postprandial hyperglycemia (high blood sugar after meals), which is a common issue in individuals with type 2 diabetes . This can help manage blood glucose levels and potentially reduce the risk of complications associated with diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using IIOE in lab experiments is its potential to inhibit the growth of cancer cells. This makes it a promising compound for the development of anticancer drugs. Another advantage is its potential use as an anti-inflammatory agent. However, one limitation of using IIOE in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research of IIOE. One direction is to further investigate its mechanism of action and signaling pathways. Another direction is to explore its potential use as an anticancer drug and anti-inflammatory agent. In addition, future research could focus on the development of more soluble derivatives of IIOE for in vivo experiments. Finally, the potential use of IIOE in the field of neuroscience could also be explored further.
Conclusion:
In conclusion, 1-(indolin-1-yl)-2-(2-(5-isopropyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)ethanone is a promising compound for scientific research. It has been found to have potential applications in the fields of oncology, inflammation, and neuroscience. Further research is needed to fully understand its mechanism of action and signaling pathways. The development of more soluble derivatives of IIOE could also enhance its potential for in vivo experiments.

Scientific Research Applications

IIOE has been found to have potential applications in scientific research. It has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells in vitro. IIOE has also been studied for its potential use as an anti-inflammatory agent. In addition, IIOE has been found to have potential applications in the field of neuroscience. It has been shown to enhance memory and cognitive function in animal models.